4-((Phthalazin-1-ylthio)methyl)benzoic acid
4-((Phthalazin-1-ylthio)methyl)benzoic acid
Brand Name:
Vulcanchem
CAS No.:
710286-78-5
VCID:
VC0366758
InChI:
InChI=1S/C16H12N2O2S/c19-16(20)12-7-5-11(6-8-12)10-21-15-14-4-2-1-3-13(14)9-17-18-15/h1-9H,10H2,(H,19,20)
SMILES:
C1=CC=C2C(=C1)C=NN=C2SCC3=CC=C(C=C3)C(=O)O
Molecular Formula:
C16H12N2O2S
Molecular Weight:
296.3g/mol
4-((Phthalazin-1-ylthio)methyl)benzoic acid
CAS No.: 710286-78-5
Main Products
VCID: VC0366758
Molecular Formula: C16H12N2O2S
Molecular Weight: 296.3g/mol
| CAS No. | 710286-78-5 |
|---|---|
| Product Name | 4-((Phthalazin-1-ylthio)methyl)benzoic acid |
| Molecular Formula | C16H12N2O2S |
| Molecular Weight | 296.3g/mol |
| IUPAC Name | 4-(phthalazin-1-ylsulfanylmethyl)benzoic acid |
| Standard InChI | InChI=1S/C16H12N2O2S/c19-16(20)12-7-5-11(6-8-12)10-21-15-14-4-2-1-3-13(14)9-17-18-15/h1-9H,10H2,(H,19,20) |
| Standard InChIKey | OHXQEZHOXRQQFE-UHFFFAOYSA-N |
| SMILES | C1=CC=C2C(=C1)C=NN=C2SCC3=CC=C(C=C3)C(=O)O |
| Canonical SMILES | C1=CC=C2C(=C1)C=NN=C2SCC3=CC=C(C=C3)C(=O)O |
| PubChem Compound | 4092253 |
| Last Modified | Nov 11 2021 |
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